22-oxacalcitriol-3-hemiglutarate
22-oxacalcitriol-3-hemiglutarate
Brand Name:
Vulcanchem
CAS No.:
143773-34-6
VCID:
VC0114379
InChI:
InChI=1S/C31H48O7/c1-20-23(18-24(19-27(20)32)38-29(35)10-6-9-28(33)34)12-11-22-8-7-15-31(5)25(13-14-26(22)31)21(2)37-17-16-30(3,4)36/h11-12,21,24-27,32,36H,1,6-10,13-19H2,2-5H3,(H,33,34)/b22-11+,23-12+/t21-,24-,25?,26+,27-,31-/m0/s1
SMILES:
CC(C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)OC(=O)CCCC(=O)O)C)OCCC(C)(C)O
Molecular Formula:
C31H48O7
Molecular Weight:
532.7 g/mol
22-oxacalcitriol-3-hemiglutarate
CAS No.: 143773-34-6
Main Products
VCID: VC0114379
Molecular Formula: C31H48O7
Molecular Weight: 532.7 g/mol
| CAS No. | 143773-34-6 |
|---|---|
| Product Name | 22-oxacalcitriol-3-hemiglutarate |
| Molecular Formula | C31H48O7 |
| Molecular Weight | 532.7 g/mol |
| IUPAC Name | 5-[(1S,3E,5S)-3-[(2E)-2-[(3aR,7aR)-1-[(1S)-1-(3-hydroxy-3-methylbutoxy)ethyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-hydroxy-4-methylidenecyclohexyl]oxy-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C31H48O7/c1-20-23(18-24(19-27(20)32)38-29(35)10-6-9-28(33)34)12-11-22-8-7-15-31(5)25(13-14-26(22)31)21(2)37-17-16-30(3,4)36/h11-12,21,24-27,32,36H,1,6-10,13-19H2,2-5H3,(H,33,34)/b22-11+,23-12+/t21-,24-,25?,26+,27-,31-/m0/s1 |
| Standard InChIKey | OREIUHIOTGIWFL-YBRHLHBUSA-N |
| Isomeric SMILES | C[C@@H](C1CC[C@H]\2[C@]1(CCC/C2=C\C=C\3/C[C@@H](C[C@@H](C3=C)O)OC(=O)CCCC(=O)O)C)OCCC(C)(C)O |
| SMILES | CC(C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)OC(=O)CCCC(=O)O)C)OCCC(C)(C)O |
| Canonical SMILES | CC(C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)OC(=O)CCCC(=O)O)C)OCCC(C)(C)O |
| Synonyms | 22-oxacalcitriol-3-hemiglutarate OCT-3-hemiglutarate OCT-3-HG |
| PubChem Compound | 6444257 |
| Last Modified | Nov 11 2021 |
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